Cas no 22479-76-1 (1-Methoxy-3-(4-nitrophenoxy)benzene)

1-Methoxy-3-(4-nitrophenoxy)benzene is a synthetic aromatic ether compound featuring a methoxy group and a 4-nitrophenoxy substituent on a benzene ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals and agrochemicals. The nitro group enhances reactivity in electrophilic aromatic substitution and reduction reactions, while the methoxy group contributes to solubility and stability. Its well-defined molecular architecture allows for precise functionalization, aiding in the development of specialized compounds. The product is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.

1-Methoxy-3-(4-nitrophenoxy)benzene structure

22479-76-1 structure

Product Name:1-Methoxy-3-(4-nitrophenoxy)benzene

CAS No:22479-76-1

MF:C₁₃H₁₁NO₄

MW:245.230743646622

CID:250850

PubChem ID:11265074

Update Time:2025-10-15

1-Methoxy-3-(4-nitrophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Methoxy-3-(4-nitrophenoxy)benzene
- Benzene,1-methoxy-3-(4-nitrophenoxy)-
- LogP
- 1-methoxy-3-(4-nitrophenoxy) benzene
- AKOS022172864
- DTXSID80460562
- AKOS015964674
- AC-21011
- SCHEMBL11190066
- 22479-76-1
- Inchi： 1S/C13H11NO4/c1-17-12-3-2-4-13(9-12)18-11-7-5-10(6-8-11)14(15)16/h2-9H,1H3
- InChI Key： NUMQJEXQGBLYIU-UHFFFAOYSA-N
- SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=C(C=1)OC

Computed Properties

Exact Mass: 245.06883
Monoisotopic Mass: 245.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 64.3Å²

Experimental Properties

Density: 1.252
Boiling Point: 358.7°C at 760 mmHg
Flash Point: 154.7°C
Refractive Index: 1.588
PSA: 61.6

1-Methoxy-3-(4-nitrophenoxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019087863-1g	1-Methoxy-3-(4-nitrophenoxy)benzene	22479-76-1	95%	1g	$400.00	2023-09-02
Crysdot LLC	CD12094373-1g	1-Methoxy-3-(4-nitrophenoxy)benzene	22479-76-1	95+%	1g	$339	2024-07-24